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Compound of Interest

Compound Name:

1-(4-

Methoxyphenoxy)cyclohexanecarb

oxylic acid

CAS No.: 92865-03-7

Cat. No.: B1466438

Get Quote

Introduction: The Challenge of Solubilizing
Lipophilic Carboxylic Acids
1-(4-Methoxyphenoxy)cyclohexanecarboxylic acid is a molecule of interest in various

biological research fields. A common yet significant hurdle for researchers is its effective and

consistent dissolution for in vitro studies. The compound's molecular structure, characterized

by a cyclohexyl and a methoxyphenyl group, confers a high degree of lipophilicity, leading to

poor solubility in aqueous solutions like cell culture media.[1][2] The presence of a carboxylic

acid group offers a potential route for salt formation to improve solubility, but the dominant

nonpolar characteristics often make direct dissolution in media impractical.[2]

Improper solubilization can lead to compound precipitation, inaccurate dosing, and high

variability in experimental outcomes, ultimately compromising the reliability of the data. This

guide provides a validated, step-by-step protocol for preparing high-concentration stock
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solutions and their subsequent dilution into final working concentrations, ensuring compound

stability and bioavailability in your cell-based assays.

Compound Physicochemical Profile
A thorough understanding of the compound's properties is the foundation for developing a

successful dissolution strategy.[3] The key characteristics of 1-(4-
Methoxyphenoxy)cyclohexanecarboxylic acid are summarized below.

Property Value Source

CAS Number 7469-83-2 [4][5][6]

Molecular Formula C₁₄H₁₈O₃ [7][8]

Molecular Weight 234.29 g/mol [4][8]

Appearance Beige to light grey powder [7]

Melting Point 172-177 °C [7]

pKa (Predicted) 4.49 ± 0.20 [7]

LogP 2.98 - 3.22 [1][4]

Water Solubility
Predicted log₁₀(S) = -3.15

mol/L
[1]

The high LogP value confirms the compound's lipophilic nature and predicts its low solubility in

water.[1] This necessitates the use of an organic solvent to prepare a concentrated stock

solution.

Principle of Solubilization: A Two-Step Approach
To achieve a biologically active and non-precipitating final concentration in aqueous cell culture

medium, a two-step dilution strategy is paramount. This involves:

Primary Dissolution: Creating a highly concentrated stock solution in a biocompatible organic

solvent. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its high solvating
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power for a wide range of organic molecules and its general acceptance in cell culture at low

final concentrations.[9][10]

Secondary Dilution: Carefully diluting the primary stock solution into the final cell culture

medium. This step must be performed in a way that avoids crashing the compound out of the

solution as it is transferred from a favorable organic environment to a less favorable aqueous

one.

The final concentration of the organic solvent in the cell culture medium must be kept to a

minimum (typically ≤0.5%, with ≤0.1% being ideal) to avoid solvent-induced cytotoxicity or off-

target effects.[11][12] Therefore, a vehicle control—culture medium containing the same final

concentration of the solvent—is an indispensable component of any experiment.[13]

Experimental Workflow Overview
The following diagram outlines the complete process from solid compound to the final

treatment of cells.
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PART 1: Stock Solution Preparation

PART 2: Working Solution Preparation

Weigh Solid Compound

Calculate Mass for
10 mM Stock Solution

Dissolve in 100% DMSO

 Add calculated mass
to sterile vial

Vortex/Mix until Clear

Sterile Filter (0.22 µm)

Aliquot & Store at -20°C/-80°C

Thaw Stock Aliquot

Prepare Intermediate Dilution
in Culture Medium (Optional)

 e.g., 1:100 dilution

Prepare Final Working Solution
in Culture Medium

 e.g., 1:10 dilution

Add to Cells

Prepare Vehicle Control
(Medium + same % DMSO)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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